Cas no 543698-85-7 (1H-Indene, 4-bromo-2,5-dimethyl-)
543698-85-7 structure
Product Name:1H-Indene, 4-bromo-2,5-dimethyl-
CAS No:543698-85-7
MF:C11H11Br
MW:223.109042406082
CID:1590677
PubChem ID:23115454
Update Time:2025-04-21
1H-Indene, 4-bromo-2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene, 4-bromo-2,5-dimethyl-
- 4-bromo-2,5-dimethyl-1H-indene
- 4-Bromo-2,5-dimethylindene
- SCHEMBL1452555
- DTXSID50630715
- 543698-85-7
- QQXQXBXFLHDUPL-UHFFFAOYSA-N
-
- Inchi: 1S/C11H11Br/c1-7-5-9-4-3-8(2)11(12)10(9)6-7/h3-4,6H,5H2,1-2H3
- InChI Key: QQXQXBXFLHDUPL-UHFFFAOYSA-N
- SMILES: BrC1=C(C)C=CC2=C1C=C(C)C2
Computed Properties
- Exact Mass: 222.00443
- Monoisotopic Mass: 222.00441g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1H-Indene, 4-bromo-2,5-dimethyl- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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